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methylphenyl)-3-furoate

CAS No.: 4302-54-9

Cat. No.: B1621310

Get Quote

Executive Summary
Substituted furoates (esters of furoic acid) represent a critical scaffold in medicinal chemistry,

particularly as intermediates for antimicrobial and anti-inflammatory agents. However, their

efficacy is often dictated by their solid-state arrangement—specifically, how substituents at the

C5 position influence crystal packing.

This guide moves beyond basic structural solution. It details the causal link between molecular

substitution (e.g.,

vs.

) and macroscopic lattice energy. We will cover the rigorous protocol for growing diffraction-
quality crystals, acquiring high-redundancy X-ray data, and utilizing Hirshfeld surface analysis
to quantify the "invisible" weak interactions (C-H...O and
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stacking) that drive supramolecular assembly.

Chemical Context & Synthesis Strategy
To understand the packing, one must control the purity. Impurities >1% often poison the crystal

growth faces, leading to twinning or amorphous precipitation.

Synthesis Protocol (Case Study: Ethyl 5-nitro-2-furoate)
The introduction of a nitro group at the C5 position flattens the molecular electrostatic potential,

enhancing planar stacking.

Nitration: Furoic acid is nitrated using fuming nitric acid/acetic anhydride at -5°C. Control:

Temperature must remain <0°C to prevent ring opening.

Esterification: The resulting 5-nitro-2-furoic acid is refluxed with ethanol and catalytic

.

Purification: Recrystallization from hot ethanol is mandatory before attempting single-crystal

growth.

Crystallization: The Slow Evaporation Technique
For furoates, which often exhibit high solubility in organic solvents, Slow Evaporation is the

preferred method to achieve thermodynamic equilibrium (stable polymorphs).

Solvent System: 1:1 mixture of Ethanol/Chloroform. Chloroform promotes

-stacking interactions, while Ethanol facilitates hydrogen bonding.

Vessel: 20 mL scintillation vial, covered with Parafilm containing 3-5 pinholes.

Environment: Vibration-free dark room at 293 K.

X-Ray Diffraction Data Acquisition
As a Senior Scientist, I recommend a self-validating data collection strategy. Do not simply

"shoot and solve."
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Instrumentation & Source Selection
Source: Molybdenum (

,

Å).[1]

Reasoning: Furoates are small organic molecules.

often introduces unnecessary absorption effects unless the crystal is extremely small
(<0.05 mm) or absolute configuration (chiral center) determination is required.

Detector: Hybrid Photon Counting (HPC) or CCD.

Temperature:100 K (Cryostream).

Criticality: Collecting at room temperature (298 K) exacerbates thermal motion (ellipsoids),

obscuring the precise position of hydrogen atoms essential for analyzing C-H...O

interactions.

Data Collection Protocol
Crystal Mounting: Mount crystal on a MiTeGen loop using perfluoropolyether oil (inert,

minimizes background).

Pre-Screening: Collect 10 frames. If diffraction spots are streaky (mosaicity > 1.0°), discard.

Strategy:

Completeness: Aim for >99.5% to resolution 0.80 Å.

Redundancy: >4.0. High redundancy allows for better outlier rejection and more accurate

intensities (

).

Friedel Pairs: Merge pairs for centrosymmetric space groups (common in furoates, e.g.,

).
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Crystal Packing & Supramolecular Analysis
The structure solution (typically via SHELXT) is just the beginning. The "furoate signature" lies

in how the furan oxygen (

) and the carbonyl oxygen (

) compete as hydrogen bond acceptors.

The Furoate Packing Motif
In 5-substituted furoates, we observe a "Lock-and-Key" planar stacking:

Primary Interaction:

hydrogen bonds. The acidic proton at C3 or C4 often donates to the carbonyl oxygen of a
neighboring molecule.

Secondary Interaction:

stacking. The centroid-to-centroid distance between furan rings is typically 3.5–3.8 Å.

Hirshfeld Surface Analysis (HSA)
To visualize these forces, we map the

property onto the molecular surface.

Red Spots: Distances shorter than sum of van der Waals radii (Strong H-bonds).

White Regions: Distances equal to vdW radii (Contact limit).

Blue Regions: Distances longer than vdW radii (No interaction).

Fingerprint Plots: A 2D histogram of

(distance to internal atom) vs

(distance to external atom).

Spikes: Indicate directional H-bonds (e.g., O...H).
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Diffuse Center: Indicates

or C...C interactions.

Visualization of Workflows
Experimental Workflow: From Synthesis to CIF
This diagram outlines the critical path for generating validated crystallographic data.
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Caption: Figure 1. Self-validating workflow for small molecule crystallography. Note the

feedback loop from Validation to Mounting if data quality is insufficient.

Interaction Logic: Substituent Effects
How the C5-substituent dictates the packing topology.
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Caption: Figure 2. Influence of C5-substituents on supramolecular assembly. Nitro groups favor

planar stacking, while Halogens introduce directional halogen bonding.

Case Studies & Data Interpretation
The following table summarizes representative crystallographic data for two distinct substituted

furoates. Note the difference in Space Group and Density (

), driven by the heavy atom (Bromine) and the packing efficiency.

Table 1: Comparative Crystallographic Data
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Parameter
Ethyl 5-nitro-2-
furoate

Ethyl 5-bromo-2-
furoate

Interpretation

Formula
Nitro is planar; Bromo

is spherical/bulky.

Crystal System Monoclinic Triclinic

Lower symmetry in

Bromo analog often

due to halogen

contacts.

Space Group
is the most common

for centrosymmetric

organics.

a (

)
~5.85 ~7.12

Unit cell axes vary

significantly based on

stacking direction.

b (

)
~10.20 ~8.45

c (

)
~14.30 ~12.10

(

)

~98.5 ~105.2

Volume (

)
~844 ~690

Z 4 2
Number of molecules

per unit cell.

R-Factor (

)
0.042 0.038

Values <0.05 indicate

high-quality

refinement.
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Packing Index 68.5% 71.2%

Bromine atoms fill

space more efficiently

(dispersion forces).

Note: Data presented are representative of typical values found in literature for these classes of

compounds [1, 2].
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Substituted Furoates: From Synthesis to Supramolecular Analysis]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1621310/docs#advanced-
crystallographic-characterization-of-substituted-furoates-from-synthesis-to-supramolecular-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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